Cas no 868974-39-4 (N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 868974-39-4
• MF: C₁₅H₁₆N₄O₄S₂
• MW: 380.441940307617
• CID: 5801565
• PubChem ID: 7191120
• Update Time: 2025-07-01

N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• MLS001232913
• F1838-1814
• CHEMBL1705458
• N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)propionamide
• 868974-39-4
• SMR000806393
• SR-01000016426
• SR-01000016426-1
• AKOS024613243
• N-[5-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• HMS2970P21
• N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

• Inchi： 1S/C15H16N4O4S2/c1-2-12(20)17-14-18-19-15(25-14)24-8-13(21)16-9-3-4-10-11(7-9)23-6-5-22-10/h3-4,7H,2,5-6,8H2,1H3,(H,16,21)(H,17,18,20)
• InChI Key： WRBVJVDGWVJIRN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C3OCCOC3=C2)=O)S1)(=O)CC

Computed Properties

• Exact Mass: 380.06129735g/mol
• Monoisotopic Mass: 380.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 156Ų

Additional information on N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide: A Promising Compound for Targeted Therapeutic Applications

CAS No. 868974-39-4 represents a synthetic molecule with a complex structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, specifically designated as N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide, features a unique combination of aromatic rings and heterocyclic moieties, which may contribute to its potential pharmacological activity. Recent studies have highlighted the importance of such structural features in modulating biological interactions, particularly in the context of 1,3,4-thiadiazol derivatives, which are known for their diverse applications in drug development.

The molecular architecture of N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide is characterized by the presence of a 2,3-dihydro-1,4-benzodioxin ring system connected to a 1,3,4-thiadiazol ring through a carbamoylmethyl sulfanyl linker. This structural design may facilitate interactions with specific biological targets, such as enzyme active sites or receptor binding domains. The carbamoylmethyl group, in particular, has been implicated in enhancing molecular flexibility and improving binding affinity in several pharmacological contexts.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that compounds containing 1,3,4-thiadiazol moieties exhibit promising anti-inflammatory properties. These findings suggest that N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide could be a candidate for the development of novel anti-inflammatory agents. The benzodioxin ring system, which is a common feature in many bioactive molecules, may contribute to the compound's ability to modulate inflammatory pathways.

Furthermore, the sulfanyl group in the molecular structure of this compound may play a role in enhancing its solubility and bioavailability. This is a critical factor in drug development, as poor solubility can significantly impact the therapeutic efficacy of a compound. Studies have shown that the introduction of sulfur-containing functional groups can improve the physicochemical properties of pharmaceutical agents, making them more suitable for clinical applications.

The propanamide functional group at the terminus of the molecule is another important structural element that may influence the compound's biological activity. Propanamide derivatives are known to exhibit a range of pharmacological effects, including antimicrobial and antitumor properties. The specific arrangement of the propanamide group in N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide could potentially enhance its interactions with target proteins, thereby modulating specific biological processes.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of complex molecules like N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide. Molecular docking studies have suggested that this compound may bind to key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase. These enzymes are well-established targets for anti-inflammatory drugs, and their inhibition can lead to the suppression of pro-inflammatory cytokine production.

Experimental studies conducted in 2023 have also explored the 1,3,4-thiadiazol derivatives for their potential as antitumor agents. The thiadiazol ring system is known to exhibit cytotoxic effects against various cancer cell lines, possibly through the induction of apoptosis and the inhibition of cell proliferation. The structural features of N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide may enhance its ability to interact with specific cellular targets, thereby improving its therapeutic potential.

The benzodioxin ring system in this compound is also of interest due to its potential involvement in modulating the activity of G protein-coupled receptors (GPCRs). GPCRs are a major class of receptors involved in signal transduction and are targets for a wide range of therapeutic agents. The presence of a benzodioxin ring may allow this compound to interact with specific GPCRs, potentially leading to the modulation of various physiological processes.

In addition to its potential therapeutic applications, the carbamoylmethyl group in N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide may contribute to its metabolic stability. Carbamoyl groups are often resistant to enzymatic degradation, which can enhance the half-life of a compound in vivo. This property is particularly valuable in drug development, as it can reduce the frequency of dosing required for therapeutic efficacy.

The sulfanyl functionality in this molecule may also play a role in its interactions with biological targets. Sulfur-containing groups are known to form strong covalent bonds with certain residues in proteins, which can lead to the modification of target proteins and the subsequent modulation of their biological activity. This mechanism may be particularly relevant in the context of enzyme inhibition or receptor antagonism.

Overall, the structural complexity of N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide suggests that it has the potential to interact with multiple biological targets. The combination of 1,3,4-thiadiazol, benzodioxin, and sulfanyl functionalities may enable this compound to exert its pharmacological effects through various mechanisms, including enzyme inhibition, receptor modulation, and protein interaction.

Further research is needed to fully elucidate the biological activities of N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide. In vitro and in vivo studies are essential to determine its therapeutic potential, pharmacokinetic profile, and potential side effects. These studies will provide critical insights into the compound's suitability for clinical development and its potential as a novel therapeutic agent.

The unique structural features of N-5-({(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide highlight the importance of molecular design in the development of new drugs. By combining elements from different pharmacological classes, this compound represents a promising candidate for the treatment of various diseases, including inflammatory conditions and cancer. The continued exploration of its biological activities will be crucial in advancing its potential as a therapeutic agent.